Cas no 71942-37-5 (1-Pyrenebutanamine, hydrochloride)

1-Pyrenebutanamine, hydrochloride structure
71942-37-5 structure
Product Name:1-Pyrenebutanamine, hydrochloride
CAS No:71942-37-5
MF:C20H20ClN
MW:309.832504272461
CID:1755851
PubChem ID:71404551
Update Time:2025-04-21

1-Pyrenebutanamine, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenebutanamine, hydrochloride
    • 4-pyren-1-ylbutan-1-amine,hydrochloride
    • SCHEMBL466396
    • 4-(Pyren-1-yl)butan-1-amine--hydrogen chloride (1/1)
    • 71942-37-5
    • DTXSID10825387
    • Inchi: 1S/C20H19N.ClH/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16;/h3,5-12H,1-2,4,13,21H2;1H
    • InChI Key: ACHWTJVYVUOQCH-UHFFFAOYSA-N
    • SMILES: Cl.NCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 309.1286
  • Monoisotopic Mass: 309.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.